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Introduction

Atuliflapon (AZD5718) is a potent and reversible inhibitor of the 5-lipoxygenase-activating
protein (FLAP).[1][2] FLAP is a critical upstream protein in the leukotriene biosynthesis
pathway, making it a key target for anti-inflammatory therapies.[3][4] This document provides
detailed in vitro assay protocols to characterize the activity of Atuliflapon and similar
compounds targeting the FLAP pathway.

Mechanism of Action

Atuliflapon selectively binds to FLAP, preventing the transfer of arachidonic acid to 5-
lipoxygenase (5-LO).[5] This initial step is essential for the production of all leukotrienes (LTs),
including the potent chemoattractant LTB4 and the cysteinyl leukotrienes (LTC4, LTD4, LTE4)
involved in bronchoconstriction and vascular permeability.[3][4] By inhibiting FLAP, Atuliflapon
effectively suppresses the entire leukotriene cascade.

Quantitative Data Summary

The following table summarizes the in vitro and ex vivo potency of Atuliflapon from various
assays.
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Parameter Assay Description Value Reference

IC50 FLAP Binding 2nM [61[7]

FLAP Binding Affinity 6.0 nM [8]

LTB4 Production in
39 nM [6][9]

Human Whole Blood

LTB4 Production in

Human Whole Blood 2.0nM [8]

(free)

Ex vivo LTB4

o 5.3 nM
Inhibition
Urinary LTE4
) 0.8 nM

Reduction
Equilibrium 4.4 nM (0.0044

Kd o [1]
Dissociation Constant ~ pmol/L)
Estimated Binding Off- _

Koff 1.27 min-1 [1]
Rate

Weak Inhibition OATP1B1 Transporter  IC50 =2.3 uM

BCRP Transporter

IC50 = 20 uM

Signaling Pathway

The diagram below illustrates the leukotriene biosynthesis pathway and the point of inhibition

by Atuliflapon.
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Caption: Atuliflapon inhibits FLAP on the nuclear membrane.
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Experimental Protocols
FLAP Binding Assay (Competitive Radioligand)

This protocol determines the binding affinity of Atuliflapon to FLAP in a competitive manner
using a radiolabeled FLAP inhibitor, such as [3H]MK-886.

Workflow:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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